![molecular formula C9H12ClNO B1604493 4-Chloro-2-(methoxymethyl)-N-methylaniline CAS No. 941294-12-8](/img/structure/B1604493.png)
4-Chloro-2-(methoxymethyl)-N-methylaniline
Overview
Description
4-Chloro-2-(methoxymethyl)-N-methylaniline is a chemical compound with the molecular formula C8H10ClNO. It has a molecular weight of 171.63 . The compound is used in various research and development applications .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C8H10ClNO/c1-11-5-6-4-7(9)2-3-8(6)10/h2-4H,5,10H2,1H3 . This indicates that the compound has a specific arrangement of atoms and functional groups.Physical And Chemical Properties Analysis
This compound is a solid compound . Further physical and chemical properties such as solubility, melting point, boiling point, etc., are not available in the retrieved resources.Scientific Research Applications
4-Chloro-2-(methoxymethyl)-N-methylaniline has many applications in the scientific research field. It is used to synthesize pharmaceuticals, dyes, and perfumes, as well as to study enzyme-catalyzed reactions, such as the oxidation of alcohols. This compound can also be used in the synthesis of other compounds, such as 4-chloro-2-(methoxymethyl)-N-methyl-1-naphthalenecarboxamide, which is used in the study of cancer cell growth. This compound is also used in the synthesis of other compounds, such as 4-chloro-2-(methoxymethyl)-N-methyl-1-naphthalenecarboxylate, which has applications in the study of enzyme-catalyzed reactions. In addition, this compound has been used in the synthesis of other compounds, such as 4-chloro-2-(methoxymethyl)-N-methyl-1-naphthalenecarboxylic acid, which has applications in the study of enzyme-catalyzed reactions.
Mechanism of Action
Target of Action
It is known that similar compounds are often used in suzuki–miyaura cross-coupling reactions , which are widely applied transition metal-catalyzed carbon–carbon bond-forming reactions . The targets in these reactions are typically carbon atoms in organic molecules that can form new bonds with the help of a palladium catalyst .
Mode of Action
In the context of suzuki–miyaura cross-coupling reactions, the compound may act as an organoboron reagent . In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation then occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
It is known that compounds of this nature are often involved in carbon–carbon bond-forming reactions, such as the suzuki–miyaura cross-coupling . This reaction is a key step in many synthetic pathways used to create complex organic molecules.
Result of Action
In the context of suzuki–miyaura cross-coupling reactions, the compound can contribute to the formation of new carbon–carbon bonds . This can lead to the synthesis of complex organic molecules, which may have various effects depending on their structure and properties.
Action Environment
The action, efficacy, and stability of 4-Chloro-2-(methoxymethyl)-N-methylaniline can be influenced by various environmental factors. For instance, the efficiency of Suzuki–Miyaura cross-coupling reactions can be affected by the presence of a suitable catalyst (typically palladium), the pH of the reaction environment, and the temperature . .
Advantages and Limitations for Lab Experiments
The use of 4-Chloro-2-(methoxymethyl)-N-methylaniline in laboratory experiments has many advantages, such as its low cost, ease of synthesis, and wide range of applications. However, there are also some limitations to its use in laboratory experiments. One of the main limitations is its toxicity. This compound is a toxic compound and should be handled with care in the laboratory. In addition, this compound is a volatile compound and can easily evaporate in the laboratory environment. Finally, this compound has a strong, pungent odor and can be irritating to the eyes and skin.
Future Directions
The future of 4-Chloro-2-(methoxymethyl)-N-methylaniline is bright, as it has many potential applications in the scientific research field. One potential application is in the development of new pharmaceuticals. This compound could be used to synthesize new drugs with improved efficacy and fewer side effects. In addition, this compound could be used to study the mechanism of action of existing drugs, as well as to develop new drugs with improved efficacy and fewer side effects. Finally, this compound could be used to study the biochemical and physiological effects of other compounds. This could lead to the development of new drugs with improved efficacy and fewer side effects.
properties
IUPAC Name |
4-chloro-2-(methoxymethyl)-N-methylaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClNO/c1-11-9-4-3-8(10)5-7(9)6-12-2/h3-5,11H,6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBIHRJJQQUFOLB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C=C(C=C1)Cl)COC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80650022 | |
Record name | 4-Chloro-2-(methoxymethyl)-N-methylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80650022 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
941294-12-8 | |
Record name | 4-Chloro-2-(methoxymethyl)-N-methylbenzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=941294-12-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Chloro-2-(methoxymethyl)-N-methylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80650022 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.